Rhenium(IV) oxide dihydrate; 99.9% (metals basis)

• IUPAC Name: oxygen(2-);rhenium;dihydrate
• InChI: InChI=1S/2H2O.2O.Re/h2*1H2;;;/q;;2*-2
• InChI Key: BCIAZPZUYLOKFN-UHFFFAOYSA-N
• Canonical SMILES: O.O.[O-2].[O-2].[Re]
• Molecular Formula: H4O4Re-4
• Molecular Weight: 254.24 g/mol

Description

Rhenium(IV) oxide dihydrate, or ReO2·2H2O, is a chemical compound containing rhenium and oxygen with a molecular weight of 253.03 g/mol. It is a white, crystalline solid with a melting point of 441°C. It is a common reagent used in organic synthesis, and is also used in a variety of scientific research applications.

Mechanism of Action

Rhenium(IV) oxide dihydrate is an oxidizing agent that is used to oxidize organic compounds. The oxidizing agent is reduced to rhenium(IV) oxide, which then reacts with the organic compound to form the desired product.
Biochemical and Physiological Effects
Rhenium(IV) oxide dihydrate is not known to have any adverse biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

Rhenium(IV) oxide dihydrate is a highly reactive reagent that can be used in a variety of laboratory experiments. It is easy to use and is available in a variety of forms, such as powders, solutions, and pellets. It is also relatively inexpensive and can be stored for long periods of time without degradation. However, it is highly reactive and can be hazardous if not handled properly.

Future Directions

Rhenium(IV) oxide dihydrate has many potential applications in the fields of organic synthesis and scientific research. It could be used as a catalyst for the synthesis of polymers, such as polyethylene and polypropylene. It could also be used in the synthesis of organometallic compounds, such as rhenium(IV) alkoxides, which could be used in the synthesis of catalysts for the polymerization of olefins. Additionally, it could be used in the synthesis of pharmaceuticals and other organic compounds. Finally, it could be used in the development of new materials, such as nanomaterials, for use in a variety of applications.

Synthesis Methods

Rhenium(IV) oxide dihydrate is synthesized by reacting rhenium metal with aqueous hydrogen peroxide. The reaction is conducted in an autoclave at a temperature of 120°C and a pressure of 60 bar. The resulting product is a white, crystalline solid that is 99.9% pure.

Scientific Research Applications

Rhenium(IV) oxide dihydrate is widely used in scientific research. It is used in the synthesis of organometallic compounds, such as rhenium(IV) alkoxides, which are used in the synthesis of catalysts for the polymerization of olefins. It is also used as a catalyst for the oxidation of alcohols, and as a reagent for the synthesis of other organometallic compounds. It can also be used as a catalyst for the synthesis of polymers, such as polyethylene and polypropylene.